Cas no 2231665-90-8 ((2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid)

• Product Name: (2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid
• CAS No: 2231665-90-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD31705710
• CID: 5106834
• PubChem ID: 135395611
• Update Time: 2026-03-03

(2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid
• (2R)-2-(1-bicyclo[1.1.1]pentanyl)-2-(tert-butoxycarbonylamino)acetic acid
• (2R)-2-(1-Bicyclo[1.1.1]pentanyl)-2-(boc-amino)acetic acid
• (2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}aceticacid
• E73669
• (R)-bicyclo[1.1.1]pentan-1-yl[(tert-butoxycarbonyl)amino]acetic acid
• (2R)-2-(1-bicyclo[1.1.1]pentanyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• PS-20370
• (2R)-2-(BICYCLO[1.1.1]PENTAN-1-YL)-2-([(TERT-BUTOXY)CARBONYL]AMINO)ACETIC ACID
• 2231665-90-8

• MDL： MFCD31705710
• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-8(9(14)15)12-4-7(5-12)6-12/h7-8H,4-6H2,1-3H3,(H,13,16)(H,14,15)/t7?,8-,12?/m0/s1
• InChI Key： KQYOIYYBDLNMKB-XIGTVVQJSA-N
• SMILES： C(O)(=O)[C@@H](C12CC(C1)C2)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid

Introduction to (2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic Acid (CAS No: 2231665-90-8)

The compound (2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid, with CAS number 2231665-90-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a bicyclic framework, a tert-butoxy carbonyl group, and an amino acid moiety. Its unique combination of functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of peptide-based therapeutics. The presence of the bicyclo[1.1.1]pentane ring introduces rigidity and stability to the molecule, which is advantageous in enhancing bioavailability and pharmacokinetics. Additionally, the tert-butoxy carbonyl (Boc) group serves as a protecting group for the amino functionality, enabling precise control during synthetic processes.

One of the most intriguing aspects of this compound is its stereochemistry, specifically the (2R) configuration at the chiral center. This stereochemistry plays a critical role in determining the molecule's biological activity and selectivity. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate the spatial arrangement of atoms, providing deeper insights into its structural properties.

The synthesis of (2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid involves a multi-step process that combines principles from stereochemistry and organocatalysis. Key steps include the formation of the bicyclic core through ring-closing metathesis and subsequent functionalization to introduce the amino acid moiety. The use of enantioselective catalysts has been pivotal in achieving high enantiomeric excess, ensuring the desired (R)-configuration at the chiral center.

In terms of applications, this compound has shown promise in peptide synthesis as a chiral auxiliary or as a precursor for more complex molecules. Its ability to act as a rigid scaffold has been exploited in designing peptidomimetics with enhanced stability and bioactivity. Furthermore, its compatibility with various coupling reactions makes it an ideal candidate for constructing libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular dynamics simulations have revealed insights into its conformational flexibility and interactions with biological targets, paving the way for rational drug design strategies.

In conclusion, (2R)-2-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid stands out as a valuable tool in modern organic synthesis and drug discovery. Its unique structure, stereochemical properties, and versatile functional groups make it a subject of ongoing research interest across multiple disciplines.